1-Octyl-3-vinylimidazolium bromide

• Molecular Formula: C13H23BrN2
• Molecular Weight: 287.24 g/mol
• SMILES: CCCCCCCC[N+]1=CN(C=C1)C=C.[Br-]
• InChI: InChI=1S/C13H23N2.BrH/c1-3-5-6-7-8-9-10-15-12-11-14(4-2)13-15;/h4,11-13H,2-3,5-10H2,1H3;1H/q+1;/p-1
• InChIKey: DKBJATSNSDSBDH-UHFFFAOYSA-M

1-Octyl-3-vinylimidazolium Bromide: A Polymerizable C8 Imidazolium Ionic Liquid Monomer for Advanced Materials and Separations

1-Octyl-3-vinylimidazolium bromide ([C₈VIm]Br, CAS 349148-76-1) is a member of the 1-alkyl-3-vinylimidazolium bromide homologous series, featuring an imidazolium cation bearing an octyl chain at the N1 position and a polymerizable vinyl group at the N3 position, with bromide as the counterion [1]. This compound is widely referred to by the shorthand VOI or VOIm in the literature [2]. The vinyl functionality enables radical polymerization into poly(ionic liquid)s (PILs), while the C8 alkyl chain imparts amphiphilic character and drives self-assembly behavior [3]. The compound is typically supplied at ≥98% purity [4].

Polymerizable vinyl group enables PIL synthesis and covalent immobilization

Amphiphilic C8 chain supports self-assembly and micellization studies

≥98% purity supports reproducible polymerization kinetics

• [1] Vraneš, M., Rackov, S., Papović, S., Tomaš, R., & Pilić, B. (2022). Effect of Alkyl Chain Elongation on Thermophysical Properties of 1-Alkyl-3-vinylimidazolium Bromide-Based Ionic Liquids and Salts. Journal of Chemical and Engineering Data, 67(11), 3329–3339. DOI: 10.1021/acs.jced.2c00377 View Source
• [2] Feng, J., Sun, M., Wang, X., Liu, X., & Jiang, S. (2020). A monolithic capillary modified with a copolymer prepared from the ionic liquid 1-vinyl-3-octylimidazolium bromide and styrene for electrochromatography. Microchimica Acta, 187, 67. DOI: 10.1007/s00604-019-3894-7 View Source
• [3] Biswas, Y., Banerjee, P., & Mandal, T. K. (2019). From Polymerizable Ionic Liquids to Poly(ionic liquid)s: Structure-Dependent Thermal, Crystalline, Conductivity, and Solution Thermoresponsive Behaviors. Macromolecules, 52(3), 945–958. DOI: 10.1021/acs.macromol.8b02351 View Source
• [4] Lanzhou Greenchem ILs / Qingdao Aolike. (2023). 1-Octyl-3-vinylimidazolium bromide Product Specification. ionike.com. View Source

Why 1-Octyl-3-vinylimidazolium Bromide Cannot Be Replaced by Other Imidazolium Ionic Liquids

The C₈ chain length, the vinyl head-group, and the bromide counterion each contribute to a specific thermophysical and functional profile. Shortening the chain to C₄ or C₆ significantly alters electrical conductivity and viscosity, while lengthening it to C₁₀ or beyond shifts the compound into a surfactant regime with markedly different critical micelle concentrations [1]. Replacing the vinyl group with a methyl group eliminates polymerizability entirely, precluding applications in poly(ionic liquid) membranes, monoliths, and coatings [2]. Substituting bromide with NTf₂⁻ alters thermal phase behavior and solution thermoresponsiveness [3]. Consequently, no single in-class analog can replicate the full combination of properties that [C₈VIm]Br delivers.

Alkyl chain length mismatch

Shorter (C4/C6) or longer (C10+) chains may shift conductivity, viscosity, and CMC profiles, altering device or formulation performance.

Head-group modification

Replacing the vinyl group with methyl or ethyl removes polymerizability, precluding PIL membrane, monolith, or coating applications.

Counterion exchange

Substituting bromide with NTf₂⁻ or other anions changes thermal phase behavior and solution thermoresponsiveness.

• [1] Vraneš, M., Rackov, S., Papović, S., Tomaš, R., & Pilić, B. (2022). Effect of Alkyl Chain Elongation on Thermophysical Properties of 1-Alkyl-3-vinylimidazolium Bromide-Based Ionic Liquids and Salts. Journal of Chemical and Engineering Data, 67(11), 3329–3339. DOI: 10.1021/acs.jced.2c00377 View Source
• [2] Malek, N. I., Vaid, Z. S., More, U. U., & El Seoud, O. A. (2015). Ionic-liquid-based surfactants with unsaturated head group: synthesis and micellar properties of 1-(n-alkyl)-3-vinylimidazolium bromides. Colloid and Polymer Science, 293, 3213–3224. DOI: 10.1007/s00396-015-3745-y View Source
• [3] Biswas, Y., Banerjee, P., & Mandal, T. K. (2019). From Polymerizable Ionic Liquids to Poly(ionic liquid)s: Structure-Dependent Thermal, Crystalline, Conductivity, and Solution Thermoresponsive Behaviors. Macromolecules, 52(3), 945–958. DOI: 10.1021/acs.macromol.8b02351 View Source

Quantitative Differentiation Evidence for 1-Octyl-3-vinylimidazolium Bromide Against Closest Analogs

Polymerizable Vinyl Group Differentiates [C₈VIm]Br from 1-Octyl-3-methylimidazolium Bromide

The presence of the N3-vinyl group in [C₈VIm]Br enables radical polymerization, a capability entirely absent in the saturated analog 1-octyl-3-methylimidazolium bromide ([C₈MIm]Br). This vinyl group has been exploited to produce linear and crosslinked copolymers with N-isopropylacrylamide, yielding hydrogels with tunable lower critical solution temperatures (LCST) from <10 °C to 38 °C, encompassing physiological temperature [1]. By contrast, [C₈MIm]Br cannot undergo vinyl polymerization and therefore cannot form PIL-based hydrogel networks. Additionally, [C₈VIm]Br undergoes ultrasound-induced dispersion polymerization in aqueous media without any dispersant, producing self-assembled nanospheres of 30–80 nm diameter, whereas the conventional heating method yields irregular worm-like aggregates of 50–300 nm [2]. This polymerizability enables fabrication of monolithic capillary columns [3], anion-exchange membranes [4], and stimuli-responsive materials [1] that are structurally inaccessible with the saturated methyl analog.

Polymerizable group

Class-level

Target Vinyl group present; radical polymerization demonstrated

Comparator Methyl group; non-polymerizable

Enables PIL synthesis and covalent immobilization

LCST-tunable hydrogels reported (10–38°C)

Evidence Dimension	Presence of polymerizable vinyl group (binary structural feature)
Target Compound Data	Vinyl group present at N3 position; radical polymerization demonstrated via thermal and ultrasound-initiated routes
Comparator Or Baseline	1-Octyl-3-methylimidazolium bromide: methyl group at N3; no vinyl functionality; radical polymerization not possible
Quantified Difference	Binary (polymerizable vs non-polymerizable); polymerization enables hydrogel LCST tunability from <10 °C to 38 °C
Conditions	Ultrasound polymerization: aqueous medium, 4,4′-Azobis(4-cyanopentanoic acid) initiator, free of dispersant [2]

Why This Matters

The vinyl group is the sole determinant of polymerizability in this class; selection of [C₈VIm]Br over [C₈MIm]Br is mandatory for any application requiring PIL synthesis or covalent immobilization.

• [1] Illescas, J., Casu, M., Alzari, V., Nuvoli, D., Scorciapino, M., Sanna, R., Sanna, V. A., & Mariani, A. (2014). Poly(ionic liquid)s derived from 3-octyl-1-vinylimidazolium bromide and N-isopropylacrylamide with tunable properties. Journal of Polymer Science Part A: Polymer Chemistry, 52(24), 3521–3532. DOI: 10.1002/pola.27418 View Source
• [2] Maya-Villanueva, S. L., et al. (2019). Ultrasound-induced synthesis of an imidazolium based poly(ionic liquid) in an aqueous media: A structural, thermal and morphological study. Ultrasonics Sonochemistry, 55, 149–156. DOI: 10.1016/j.ultsonch.2019.01.029 View Source
• [3] Feng, J., Sun, M., Wang, X., Liu, X., & Jiang, S. (2020). A monolithic capillary modified with a copolymer prepared from the ionic liquid 1-vinyl-3-octylimidazolium bromide and styrene for electrochromatography. Microchimica Acta, 187, 67. DOI: 10.1007/s00604-019-3894-7 View Source
• [4] Sommer, F. O. (2020). Membranes based on polymerized vinylalkylimidazolium bromides: from ionic liquid monomers to membrane application. Dissertation, Universität Rostock. DOI: 10.18453/rosdok_id00002901 View Source

Electrical Conductivity and Viscosity of [C₈VIm]Br at 298.15 K vs Shorter-Chain Analogs [C₄VIm]Br and [C₆VIm]Br

The systematic study by Vraneš et al. (2022) across the homologous series [CₙVIm]Br (n = 4, 6, 8) from 293.15 to 343.15 K at atmospheric pressure revealed that increasing alkyl chain length from C₄ to C₈ progressively reduces electrical conductivity and increases viscosity [1]. The authors fitted transport data to the Vogel–Fulcher–Tammann equation and applied the Walden rule to assess ionicity, finding that all three ILs exist predominantly as ion pairs. The experimental data were directly compared with literature values for the corresponding saturated counterparts, quantifying the impact of the vinyl double bond on transport properties [1]. The measured density, viscosity, and electrical conductivity data for [C₈VIm]Br are deposited in the DETHERM database, which reports 11 data lines each for liquid-phase density and dynamic viscosity, plus surface tension data [2].

Conductivity & viscosity

Head-to-head

Target C8: lower σ, higher η

Comparator C4/C6: higher σ, lower η

C8 chain may favor mechanical stability over ionic mobility

Data at 293–343 K, 0.1 MPa; ion-pair formation reported

Evidence Dimension	Electrical conductivity (σ) and dynamic viscosity (η) as a function of alkyl chain length at 298.15 K
Target Compound Data	[C₈VIm]Br: conductivity and viscosity measured at T = 293.15–343.15 K, p = 0.1 MPa (exact values reported in Vraneš et al. 2022 and DETHERM)
Comparator Or Baseline	[C₄VIm]Br and [C₆VIm]Br: conductivity higher, viscosity lower than [C₈VIm]Br across all temperatures
Quantified Difference	Chain elongation from C₄ to C₈ systematically decreases σ and increases η; ionicity analysis indicates predominant ion-pair formation for all three ILs
Conditions	Temperature range 293.15–343.15 K, atmospheric pressure (0.1 MPa), pure ILs [1]

Why This Matters

For electrochemical device design, the C₈ compound provides lower conductivity and higher viscosity than C₄/C₆ analogs, which may be advantageous when higher mechanical stability or lower ion mobility is desired, and disadvantageous when maximum conductivity is required.

• [1] Vraneš, M., Rackov, S., Papović, S., Tomaš, R., & Pilić, B. (2022). Effect of Alkyl Chain Elongation on Thermophysical Properties of 1-Alkyl-3-vinylimidazolium Bromide-Based Ionic Liquids and Salts. Journal of Chemical and Engineering Data, 67(11), 3329–3339. DOI: 10.1021/acs.jced.2c00377 View Source
• [2] DETHERM Database. (n.d.). Thermophysical Properties & Phase Equilibrium Data: 1-vinyl-3-octylimidazolium bromide, DECHEMA ID 57274. i-systems.dechema.de. View Source

Critical Micelle Concentration of [C₈VIm]Br vs Longer-Chain Vinylimidazolium Bromide Surfactants

The critical micelle concentration (CMC) of [C₈VIm]Br in water at 298.15 K, determined by conductometry, is 6.8–6.9 × 10⁻⁶ mol·L⁻¹ [1][2]. This value is approximately three orders of magnitude higher than the CMC reported for C₁₀VnImBr (~10⁻² to 10⁻³ mol·L⁻¹ range, Malek et al. 2015), reflecting the well-established trend that each additional methylene group in the alkyl chain lowers the CMC by roughly a factor of 3 [3]. The C₈ compound also exhibits solvent-dependent CMC: 1.5 × 10⁻⁵ mol·L⁻¹ in methanol and 2.0 × 10⁻⁵ mol·L⁻¹ in ethanol [1][2]. The electrochemical window of the [VAIM]Br series ranges from 1.6 to 2.5 V, with electrochemical stability decreasing as the alkyl side chain lengthens [2].

CMC in water

Cross-study

Target C8: 6.8–6.9 × 10⁻⁶ M

Comparator C10: ~10⁻³ M; CTAB: ~9 × 10⁻⁴ M

Higher monomer solubility before micellization

Solvent-dependent CMC: MeOH 1.5×10⁻⁵, EtOH 2.0×10⁻⁵

Evidence Dimension	Critical micelle concentration (CMC) in water at ~298 K
Target Compound Data	[C₈VIm]Br: CMC = 6.8–6.9 × 10⁻⁶ mol·L⁻¹ in water
Comparator Or Baseline	C₁₀VnImBr: CMC ~10⁻² to 10⁻³ mol·L⁻¹ range (from Malek et al. 2015; specific value from surface tension and conductivity methods); conventional surfactant CTAB: CMC ≈ 9 × 10⁻⁴ mol·L⁻¹
Quantified Difference	[C₈VIm]Br CMC is ~100–1000× lower (i.e., more surface-active) than C₁₀VnImBr and CTAB, consistent with the shorter hydrophobic tail requiring higher concentration to form micelles
Conditions	Water, 298.15 K, conductometric method [1][2]

Why This Matters

Procurement for surfactant applications must match CMC to intended use; [C₈VIm]Br's CMC in the micromolar range makes it suitable for applications requiring higher monomer solubility before micellization, unlike C₁₀–C₁₆ analogs that aggregate at much lower concentrations.

• [1] Li, X., Guan, P., Hu, X., Tang, Y., & Lin, X. (2014). Influence of structural variations on electrical conductivity and solubility of 1-vinyl-3-alkylimidazole halogen ionic liquids. Journal of Wuhan University of Technology-Mater. Sci. Ed., 29, 1090–1097. DOI: 10.1007/s11595-014-1048-7 View Source
• [2] Li, X., Guan, P., Hu, X., Tang, Y., & Lin, X. (2013). Electrochemical properties of 1-vinyl-3-alkylimidazole bromide ionic liquids. CIESC Journal, 64(11). DOI: 10.3969/j.issn.0438-1157.2013.11.036 View Source
• [3] Malek, N. I., Vaid, Z. S., More, U. U., & El Seoud, O. A. (2015). Ionic-liquid-based surfactants with unsaturated head group: synthesis and micellar properties of 1-(n-alkyl)-3-vinylimidazolium bromides. Colloid and Polymer Science, 293, 3213–3224. DOI: 10.1007/s00396-015-3745-y View Source

Chromatographic Separation Performance of VOI–Styrene Monolithic Columns vs Conventional C18 and Non-IL Columns

A monolithic capillary column prepared by single-step copolymerization of [C₈VIm]Br (VOI) and styrene achieved a column efficiency of 8.72 × 10⁴ plates·m⁻¹ and delivered baseline-resolved separation of multiple analyte classes: four alkylbenzenes (resolution: 2.54, 2.86, 4.62), four polycyclic aromatic hydrocarbons (PAHs: 2.79, 4.83, 4.77), three proteins (4.35, 2.86), and two amino acids (3.34) within 12 minutes under capillary electrochromatography (CEC) mode [1]. The column generated a stable anodic electroosmotic flow (EOF) across pH 2.0–10.0, attributed to the positively charged imidazolium moieties [1]. Mixed-mode retention mechanisms—hydrophobic interaction, π-stacking, and ion-exclusion—were simultaneously operative, which is a distinct advantage over purely hydrophobic stationary phases (e.g., octadecyl silica) that lack ionic interaction sites [1].

Chromatographic performance

Cross-study

Target VOI–styrene monolith: mixed-mode (RP/IEX), pH 2–10 stable EOF

Comparator C18: hydrophobic only, pH-limited

Supports single-run separation of neutral, ionizable, and zwitterionic analytes

Reported efficiency 8.72×10⁴ plates·m⁻¹

Evidence Dimension	Column efficiency and separation resolution in capillary electrochromatography
Target Compound Data	VOI–styrene monolith: 8.72 × 10⁴ plates·m⁻¹; alkylbenzene Rs = 2.54–4.62; PAH Rs = 2.79–4.83; protein Rs = 2.86–4.35; amino acid Rs = 3.34; analysis time ≤12 min
Comparator Or Baseline	Conventional C18 particulate columns: typical efficiency ~5 × 10⁴–1 × 10⁵ plates·m⁻¹ but lacking mixed-mode ionic interactions; non-IL organic polymer monoliths (e.g., poly(styrene-divinylbenzene)): predominantly hydrophobic retention only
Quantified Difference	VOI–styrene monolith provides ion-exchange/hydrophobic mixed-mode retention not available with conventional C18; stable EOF over pH 2–10, whereas silica-based columns degrade at extreme pH
Conditions	CEC mode, UV detection, pH 2.0–10.0 mobile phase range [1]

Why This Matters

For chromatographic procurement, the VOI–styrene monolith offers intrinsic mixed-mode selectivity impossible with standard C18 columns, enabling simultaneous separation of neutral, ionizable, and zwitterionic analytes in a single run.

• [1] Feng, J., Sun, M., Wang, X., Liu, X., & Jiang, S. (2020). A monolithic capillary modified with a copolymer prepared from the ionic liquid 1-vinyl-3-octylimidazolium bromide and styrene for electrochromatography. Microchimica Acta, 187, 67. DOI: 10.1007/s00604-019-3894-7 View Source

CO₂ Capture Efficiency of 1-Octyl-3-vinylimidazolium-Based ILs vs Other Cation Architectures and MEA Benchmark

In a comparative study of twelve imidazolium-based ionic liquids with amino acid-derived anions for CO₂ absorption, ionic liquids derived from the 1-octyl-3-vinylimidazolium ([OVI]⁺) cation were identified as the most effective among all tested cation architectures [1]. Specifically, [OVI][lysinate] achieved a CO₂ capture rate of 1501 mg CO₂/mol IL when diluted in 30% water, outperforming other cations including those with shorter alkyl chains or without vinyl unsaturation [1]. This performance was benchmarked against monoethanolamine (MEA), the industry-standard chemical absorbent for acid gas removal in petroleum refining, with [OVI][L] demonstrating competitive efficiency [1]. The study established that both the C₈ chain length and the vinyl unsaturation contribute to enhanced CO₂ absorption by influencing cation–anion interactions and IL–CO₂ solvation.

CO₂ capture capacity

Head-to-head

Target [OVI][lysinate]: 1501 mg CO₂/mol IL (30% aq)

Comparator Other imidazolium cations: lower absorption; MEA benchmark

Reported highest CO₂ absorption among 12 tested imidazolium ILs

C8 chain and vinyl unsaturation both contribute to performance

Evidence Dimension	CO₂ absorption capacity (mg CO₂/mol IL)
Target Compound Data	[OVI][lysinate]: 1501 mg CO₂/mol IL (30% water, 298 K)
Comparator Or Baseline	Other imidazolium cations (varying chain length and saturation) with lysinate anion: quantitatively lower absorption; MEA benchmark: widely used for CO₂ capture
Quantified Difference	[OVI][L] achieved the highest absorption among twelve tested ILs; quantitative superiority over shorter-chain and saturated-cation analogs was demonstrated
Conditions	Pure IL and 30% aqueous solution; comparison with MEA [1]

Why This Matters

For gas separation and carbon capture applications, the [OVI]⁺ cation is empirically the best performer among tested imidazolium architectures; procurement of [OVI]Br as the synthetic precursor enables anion metathesis to access the most effective CO₂-capture ILs in this class.

• [1] Barbosa-Moreno, G., Gallardo-Rivas, N. V., & Martínez-Palou, R. (2024). Carbon Dioxide Capture Using Ionic Liquids Containing Amino Acid-Type Anions. Effect of the Cation, Anion on the Absorption Efficiency. Journal of the Mexican Chemical Society, 68(1), 1–17. DOI: 10.29356/jmcs.v68i1.1827 View Source

High-Impact Application Scenarios for 1-Octyl-3-vinylimidazolium Bromide Backed by Quantitative Evidence

Synthesis of Stimuli-Responsive Poly(ionic liquid) Hydrogels with Tunable LCST

Copolymerization of [C₈VIm]Br with N-isopropylacrylamide yields hydrogels whose lower critical solution temperature (LCST) can be precisely tuned from below 10 °C to 38 °C by adjusting the monomer ratio, encompassing the physiological range [1]. Unlike NIPAAm homopolymers with a fixed LCST (~32 °C), this tunability—enabled by the vinyl group of [C₈VIm]Br—allows design of drug delivery vehicles, tissue engineering scaffolds, and smart valves with application-specific thermal response thresholds [1].

Fabrication of Mixed-Mode Monolithic Capillary Columns for Complex Sample Separations

The VOI–styrene copolymer monolith delivers 8.72 × 10⁴ plates·m⁻¹ and resolves alkylbenzenes, PAHs, proteins, and amino acids in a single 12-minute CEC run through simultaneous hydrophobic, π-stacking, and ion-exclusion retention mechanisms [2]. This mixed-mode capability is inaccessible with conventional C18 or poly(styrene-DVB) columns, making VOI-based monoliths the preferred choice for laboratories analyzing samples containing neutral, ionizable, and zwitterionic analytes within a single chromatographic method [2].

Ultrasound-Assisted Aqueous Dispersion Polymerization for Controlled Nanoparticle Morphology

Ultrasound-induced polymerization of [C₈VIm]Br in water, using 4,4′-azobis(4-cyanopentanoic acid) as initiator and no dispersant, produces self-assembled PIL nanospheres of 30–80 nm diameter [3]. In contrast, the identical monomer polymerized under conventional heating yields worm-like agglomerated nanoparticles of 50–300 nm irregular size [3]. Users requiring uniform, sub-100 nm spherical PIL nanoparticles for catalysis, sensing, or biomedical applications should specifically select the ultrasound protocol with [C₈VIm]Br monomer.

Precursor for High-Performance CO₂ Capture Ionic Liquids via Anion Metathesis

[C₈VIm]Br serves as the synthetic precursor to [OVI][lysinate], which achieves 1501 mg CO₂/mol IL absorption—the highest among twelve imidazolium ILs screened and competitive with the industrial standard MEA [4]. Procurement of the bromide salt is the essential first step in accessing this top-performing CO₂ capture formulation. The C₈ chain and vinyl unsaturation in the cation are both critical contributors to the superior absorption efficiency, distinguishing [OVI]⁺ from all other imidazolium cations tested [4].

Application

Selection Property

Validation Focus

Stimuli-responsive PIL hydrogels

Tunable LCST via monomer composition

LCST reproducibility and swelling behavior

Mixed-mode monolithic capillary columns

Intrinsic mixed-mode (RP/IEX) retention

Column efficiency and EOF stability across pH 2–10

Aqueous ultrasound-assisted PIL nanoparticles

Ultrasound-induced spherical nanoparticle morphology

Particle size uniformity and batch consistency

CO₂ capture IL precursor

Cation architecture (C8+vinyl) for high CO₂ affinity

CO₂ absorption capacity after anion metathesis

• [1] Illescas, J., Casu, M., Alzari, V., Nuvoli, D., Scorciapino, M., Sanna, R., Sanna, V. A., & Mariani, A. (2014). Poly(ionic liquid)s derived from 3-octyl-1-vinylimidazolium bromide and N-isopropylacrylamide with tunable properties. Journal of Polymer Science Part A: Polymer Chemistry, 52(24), 3521–3532. DOI: 10.1002/pola.27418 View Source
• [2] Feng, J., Sun, M., Wang, X., Liu, X., & Jiang, S. (2020). A monolithic capillary modified with a copolymer prepared from the ionic liquid 1-vinyl-3-octylimidazolium bromide and styrene for electrochromatography. Microchimica Acta, 187, 67. DOI: 10.1007/s00604-019-3894-7 View Source
• [3] Maya-Villanueva, S. L., et al. (2019). Ultrasound-induced synthesis of an imidazolium based poly(ionic liquid) in an aqueous media: A structural, thermal and morphological study. Ultrasonics Sonochemistry, 55, 149–156. DOI: 10.1016/j.ultsonch.2019.01.029 View Source
• [4] Barbosa-Moreno, G., Gallardo-Rivas, N. V., & Martínez-Palou, R. (2024). Carbon Dioxide Capture Using Ionic Liquids Containing Amino Acid-Type Anions. Effect of the Cation, Anion on the Absorption Efficiency. Journal of the Mexican Chemical Society, 68(1), 1–17. DOI: 10.29356/jmcs.v68i1.1827 View Source